Cas no 1866305-46-5 ((4-Ethynyl-2-fluorophenyl)methanamine)

• Product Name: (4-Ethynyl-2-fluorophenyl)methanamine
• CAS No: 1866305-46-5
• MF: C₉H₈FN
• MW: 149.164925575256
• CID: 6192856
• PubChem ID: 130535168
• Update Time: 2025-06-15

(4-Ethynyl-2-fluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL24837945
• EN300-1695639
• 1866305-46-5
• (4-ethynyl-2-fluorophenyl)methanamine
• (4-Ethynyl-2-fluorophenyl)methanamine

• Inchi： 1S/C9H8FN/c1-2-7-3-4-8(6-11)9(10)5-7/h1,3-5H,6,11H2
• InChI Key： WMWMWWDYAROQBE-UHFFFAOYSA-N
• SMILES： FC1C=C(C#C)C=CC=1CN

Computed Properties

• Exact Mass: 149.064077422g/mol
• Monoisotopic Mass: 149.064077422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26Ų

Additional information on (4-Ethynyl-2-fluorophenyl)methanamine

Recent Advances in the Application of (4-Ethynyl-2-fluorophenyl)methanamine (CAS: 1866305-46-5) in Chemical Biology and Pharmaceutical Research

(4-Ethynyl-2-fluorophenyl)methanamine (CAS: 1866305-46-5) has emerged as a promising chemical scaffold in recent pharmaceutical and chemical biology research. This compound, characterized by its ethynyl and fluorine substituents on the phenyl ring, has demonstrated significant potential in drug discovery, particularly in the development of targeted therapies and diagnostic agents. The unique structural features of this molecule allow for versatile applications in click chemistry, protein labeling, and as a building block for more complex pharmacophores.

Recent studies have focused on the synthetic accessibility and derivatization potential of (4-Ethynyl-2-fluorophenyl)methanamine. Researchers at several leading institutions have developed efficient synthetic routes to this compound, with yields exceeding 85% in optimized conditions. The presence of both the ethynyl group and the fluorophenyl moiety makes this compound particularly valuable for bioorthogonal chemistry applications, where it can serve as a handle for subsequent functionalization under physiological conditions.

In medicinal chemistry applications, (4-Ethynyl-2-fluorophenyl)methanamine has shown promise as a key intermediate in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into novel EGFR inhibitors, where the ethynyl group facilitated targeted modifications to improve binding affinity and selectivity. The fluorine atom's presence was found to enhance metabolic stability while maintaining favorable pharmacokinetic properties.

Beyond its pharmaceutical applications, this compound has gained attention in chemical biology for protein labeling and tracking. Researchers have successfully employed (4-Ethynyl-2-fluorophenyl)methanamine in live-cell imaging studies, taking advantage of its small size and biocompatibility. The fluorophenyl group provides an excellent handle for 19F NMR studies, while the ethynyl functionality allows for specific conjugation via copper-catalyzed or strain-promoted azide-alkyne cycloadditions.

The safety profile and toxicological characteristics of (4-Ethynyl-2-fluorophenyl)methanamine have been investigated in preliminary studies. While generally showing good stability and low acute toxicity in cellular assays, researchers caution that proper handling procedures should be followed due to the compound's reactive ethynyl group. Current research is exploring various protective group strategies to enhance its stability during storage and handling.

Looking forward, the versatility of (4-Ethynyl-2-fluorophenyl)methanamine suggests it will continue to play an important role in chemical biology and drug discovery. Ongoing research is exploring its use in PROTAC (proteolysis targeting chimera) development, where its dual functionality could enable novel approaches to targeted protein degradation. Additionally, its potential in radiopharmaceutical development is being investigated, particularly for PET imaging applications where the fluorine atom could serve as either a label or a synthetic handle for 18F incorporation.